3-(2-Pyridyl)propanoic acid, hydrazide

• Molecular Formula: C8H11N3O
• Molecular Weight: 165.19 g/mol
• IUPAC Name: 3-pyridin-2-ylpropanehydrazide
• InChI: InChI=1S/C8H11N3O/c9-11-8(12)5-4-7-3-1-2-6-10-7/h1-3,6H,4-5,9H2,(H,11,12)
• InChI Key: LRBVTWGMNUHGRN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CCC(=O)NN

Description

3-(2-Pyridyl)propanoic acid, hydrazide is a useful research compound. Its molecular formula is C8H11N3O and its molecular weight is 165.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirring 5 mL EtOH solution of 0.58 g (3.2 mmol) of ethyl 3-(2-pyridinyl)propanoate (4), prepared as described above in Example 4, was added 0.32 g (6.5 mmol) of hydrazine hydrate. The reaction was heated at reflux for three weeks. Although the reaction was still incomplete, the solvent was removed under vacuum. The resulting gum was triturated with diethyl ether (Et2O). The product remained a gum. The yield of 3-(2-pyridyl)propanoic acid, hydrazide (5) was 0.22 g (42%). This product was used immediately in the manner described in Example 6 below.